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Compound of Interest

Compound Name:
17,21-Dihydroxypregna-1,4,9(11)-

triene-3,20-dione

CAS No.: 10184-69-7

Cat. No.: B3073894

Get Quote

Physical, Chemical, and Analytical Profiling of a Critical Corticosteroid Impurity

Executive Summary
Deltacortinene (Chemical Name: 17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione) is a

significant structural analog and process impurity associated with the manufacturing and

stability of Prednisone and Prednisolone.[1] Designated as Impurity D in the European

Pharmacopoeia (EP), its presence indicates specific degradation pathways—primarily the

dehydration of the 11

-hydroxyl group of Prednisolone or over-dehydrogenation during synthesis.

For drug development professionals, controlling Deltacortinene is critical due to its structural

similarity to the active pharmaceutical ingredient (API), which challenges chromatographic

separation, and its potential to alter the safety profile of the final drug product.[1]

Chemical Identity and Structural Analysis[1]
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Deltacortinene is a steroid belonging to the pregnane series.[1] It is characterized by a triene

system (three double bonds) located at positions C1, C4, and C9(11).[1] Unlike Prednisone,

which possesses an 11-ketone, or Prednisolone, which possesses an 11

-hydroxyl group, Deltacortinene lacks oxygenation at C11, featuring instead a double bond
between C9 and C11.[1]

Table 1: Chemical Identity Profile
Property Specification

Common Name Deltacortinene

Pharmacopeial Designation
Prednisone Impurity D (EP); Prednisolone

Impurity

IUPAC Name
17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-

dione

CAS Number
10184-69-7 (Free Alcohol)4380-55-6 (Acetate

Derivative)

Molecular Formula

Molecular Weight 342.43 g/mol

Structural Feature -triene system (Deoxy-dehydro analog)

Chirality 8S, 10S, 13S, 14S, 17R

Structural Comparison Logic
The absence of the oxygen function at C11 renders Deltacortinene less polar than Prednisone

(

).[1] This lipophilicity shift is the primary driver for its retention behavior in Reversed-Phase
HPLC (RP-HPLC), where it typically elutes after the parent compound.[1]

Formation and Synthesis Mechanism[1]
Understanding the genesis of Deltacortinene is essential for process control.[1] It

predominantly arises via acid-catalyzed dehydration of Prednisolone or as a side-product
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during the microbial dehydrogenation of hydrocortisone.[1]

Mechanism: 11 -Dehydration
The 11

-hydroxyl group in Prednisolone is sterically hindered and axially oriented, making it susceptible
to elimination reactions under acidic conditions or high temperatures.[1] The elimination of
water creates a double bond between C9 and C11, forming the thermodynamically stable
9(11)-alkene.[1]

Reaction Condition

Prednisolone
(11β-OH, 1,4-diene)

Carbocation Intermediate
(C11)

H+ / Heat
(-H2O)

Deltacortinene
(Impurity D)

(9(11)-ene, 1,4-diene)

Elimination

Acidic pH High Temp

Click to download full resolution via product page

Figure 1: The acid-catalyzed dehydration pathway converting Prednisolone to Deltacortinene.

[1] This reaction is a common stress degradation pathway.

Physical and Chemical Properties[1][8][9][10][11]
Solubility Profile
Deltacortinene exhibits solubility characteristics typical of lipophilic corticosteroids.[1]

Water: Practically insoluble (< 0.1 mg/mL).[1]

Methanol/Ethanol: Soluble.[1]

Acetonitrile: Soluble.[1][2]

Chloroform/DCM: Freely soluble.[1]
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Thermal Properties
Melting Point: The acetate derivative (Deltacortinene Acetate) exhibits a sharp melting point

at 222–223 °C.[1][3] The free alcohol typically melts in a similar range (~220–230 °C), often

accompanied by decomposition.[1]

Stability: The 1,4,9(11)-triene system is sensitive to photo-oxidation.[1] Exposure to UV light

can lead to further degradation, potentially forming epoxy-derivatives at the 9(11) position.[1]

Analytical Characterization
For Quality Control (QC) and analytical development, distinguishing Deltacortinene from

Prednisone is paramount.[1]

UV Spectroscopy
Despite having three double bonds, the

bond is not conjugated with the

-3-ketone system in Ring A due to the quaternary C10 carbon.[1]

: ~238–242 nm (similar to Prednisone).[1]

Implication: UV detection at 254 nm is standard for HPLC monitoring, providing sufficient

sensitivity for both the API and the impurity.[1]

HPLC Method Parameters
Deltacortinene is a "specified impurity" in the EP monograph for Prednisone.[1]

Recommended Chromatographic Conditions:

Column: C18 (Octadecylsilyl silica), end-capped (e.g., Symmetry C18 or equivalent).[1]

Mobile Phase: Water / Acetonitrile / Methanol gradient.[1]

Elution Order: Due to the loss of the polar 11-oxygen, Deltacortinene is more hydrophobic

than Prednisone.[1]
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Prednisone (RT ~ 8-10 min)

Deltacortinene (RT ~ 1.2 – 1.5x relative to Prednisone)[1]
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Figure 2: Standard analytical workflow for the detection of Deltacortinene in Prednisone API.

Mass Spectrometry (LC-MS)
Ionization: ESI (Positive Mode).[1]

Precursor Ion:

m/z.[1]
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Fragmentation Pattern:

Loss of

(18 Da) from the C17 or C21 hydroxyls.[1]

Loss of the C17 side chain (

).[1]

Regulatory and Safety Strategy
Pharmacopeial Limits
In accordance with ICH Q3A(R2) and European Pharmacopoeia standards:

Reporting Threshold: 0.05%

Identification Threshold: 0.10%

Qualification Threshold: 0.15% (or 1.0 mg/day intake, whichever is lower).

Specific Limit: For Prednisone API, Impurity D is typically limited to NMT 0.2%.[1]

Control Strategy
To minimize Deltacortinene formation:

pH Control: Avoid strongly acidic conditions during the final crystallization of

Prednisolone/Prednisone.[1]

Temperature: Maintain temperatures

during drying processes to prevent thermal dehydration.

Solvent Selection: Use aprotic solvents where possible to reduce protonation of the 11-OH

group.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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